Cas no 62536-73-6 (2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-)
62536-73-6 structure
Product Name:2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-
CAS No:62536-73-6
MF:C18H18O5
MW:314.332525730133
CID:441291
Update Time:2024-01-29
2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-
- 2-Propen-1-one, 1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-
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- Inchi: 1S/C18H18O5/c1-21-13-6-7-14(18(11-13)23-3)15(19)8-4-12-5-9-17(22-2)16(20)10-12/h4-11,20H,1-3H3
- InChI Key: HDZKWHZZUFMNNG-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(OC)C=C1OC)(=O)C=CC1=CC=C(OC)C(O)=C1
Computed Properties
- Exact Mass: 314.11544
- Monoisotopic Mass: 314.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 65A^2
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Melting Point: 115 °C(Solv: ethanol (64-17-5))
- Boiling Point: 529.9±50.0 °C(Predicted)
- PSA: 64.99
- pka: 9.47±0.10(Predicted)
2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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